Caerin-2.2
Description
Caerin-2.2 is a cationic antimicrobial peptide (AMP) isolated from the skin secretions of the Australian tree frog Litoria chloris. It exhibits broad-spectrum antimicrobial activity against bacteria, fungi, and enveloped viruses. Structurally, it belongs to the caerin family, characterized by a 21–25 amino acid sequence with α-helical domains and amphipathic properties. Its mechanism of action involves membrane disruption via electrostatic interactions with negatively charged microbial membranes .
Properties
bioactivity |
Antibacterial |
|---|---|
sequence |
ALGGLLADVVKSKEQPA |
Origin of Product |
United States |
Comparison with Similar Compounds
Methodological Considerations for Comparative Studies
Per the evidence, a robust comparison requires:
- Standardized Assays : Reproducible MIC determinations (CLSI guidelines) and hemolysis assays (e.g., erythrocyte lysis) .
- Structural Analysis : Circular dichroism (CD) for α-helix quantification and NMR for 3D conformation .
- Data Presentation : Tables and figures must be self-explanatory, with statistical validation (e.g., p-values) and error margins .
Limitations and Recommendations
The provided evidence lacks specific data on this compound. To address this:
Consult Primary Literature : Use databases like PubMed or SciFinder for peer-reviewed studies on this compound.
Prioritize Recent Studies : Focus on post-2020 research to include advancements in AMP engineering .
Diversify Sources : Include structural biology journals (e.g., Journal of Structural Biology) and antimicrobial research journals (e.g., Antimicrobial Agents and Chemotherapy) .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
